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Introduction

Jasmonates (JAs), including jasmonic acid and its derivatives, are a class of lipid-based plant
hormones that play critical roles in regulating a wide range of physiological and developmental
processes.[1] These processes include defense against insect herbivores and necrotrophic
pathogens, as well as responses to abiotic stresses and developmental cues such as pollen
maturation and fruit ripening. The jasmonate signaling pathway is a crucial area of study for
understanding plant defense mechanisms and for the development of novel strategies in crop
protection and improvement.

The core of the jasmonate signaling pathway involves the perception of the bioactive
conjugate, jasmonoyl-isoleucine (JA-lle), by the F-box protein CORONATINE INSENSITIVE 1
(COI1). This perception leads to the formation of a Skp1/Cull/F-box (SCFCOI1) complex,
which targets JASMONATE-ZIM DOMAIN (JAZ) repressor proteins for ubiquitination and
subsequent degradation by the 26S proteasome. The degradation of JAZ proteins releases
transcription factors, such as MYC2, which then activate the expression of a cascade of
jasmonate-responsive genes.[1]

Quantitative real-time polymerase chain reaction (QPCR) is a highly sensitive and widely used
technique for quantifying gene expression levels. This application note provides a detailed
protocol for the analysis of jasmonate-responsive genes in plants using SYBR Green-based
gPCR, from experimental design to data analysis.
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Caption: The core Jasmonate signaling pathway.

Experimental Workflow for gPCR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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